Cas no 1803840-49-4 (Methyl 6-iodo-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 6-iodo-3-(trifluoromethyl)picolinate
• CAS No: 1803840-49-4
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4907951
• Update Time: 2025-06-09

Methyl 6-iodo-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-3-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5F3INO2/c1-15-7(14)6-4(8(9,10)11)2-3-5(12)13-6/h2-3H,1H3
• InChI Key： KRNIZSVVISJJJT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-iodo-3-(trifluoromethyl)picolinate

Methyl 6-iodo-3-(trifluoromethyl)picolinate (CAS No. 1803840-49-4): An Overview of Its Properties and Applications

Methyl 6-iodo-3-(trifluoromethyl)picolinate (CAS No. 1803840-49-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom and a trifluoromethyl group, which contribute to its reactivity and potential applications in various chemical and biological processes.

The molecular formula of Methyl 6-iodo-3-(trifluoromethyl)picolinate is C₉H₆F₃INO₂, and its molecular weight is approximately 317.04 g/mol. The presence of the iodine atom makes it a valuable precursor for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. Additionally, the trifluoromethyl group imparts unique electronic and steric properties, making this compound an attractive candidate for the development of novel pharmaceuticals.

In recent years, there has been a growing interest in the use of Methyl 6-iodo-3-(trifluoromethyl)picolinate as a building block for the synthesis of small molecules with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors targeting specific enzymes involved in cancer pathways. The researchers demonstrated that derivatives of Methyl 6-iodo-3-(trifluoromethyl)picolinate exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further drug development.

The physical properties of Methyl 6-iodo-3-(trifluoromethyl)picolinate are also noteworthy. It is a solid at room temperature with a melting point ranging from 115 to 117°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), which facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In terms of synthetic routes, several methods have been reported for the preparation of Methyl 6-iodo-3-(trifluoromethyl)picolinate. One common approach involves the reaction of 6-bromo-3-trifluoromethylpyridine with methyl iodide in the presence of a base such as potassium carbonate. This method yields high purity product with good yields, making it a preferred choice for large-scale synthesis. Another method involves the iodination of 6-methoxycarbonyl-3-trifluoromethylpyridine using iodine monochloride (ICl), which provides an alternative route for accessing this important intermediate.

The biological activity of Methyl 6-iodo-3-(trifluoromethyl)picolinate has been extensively studied in various contexts. A recent study published in the Bioorganic & Medicinal Chemistry Letters investigated the antiviral properties of this compound and its derivatives against several RNA viruses. The results showed that certain derivatives exhibited significant antiviral activity, particularly against influenza A virus and respiratory syncytial virus (RSV). These findings highlight the potential of Methyl 6-iodo-3-(trifluoromethyl)picolinate as a scaffold for developing new antiviral agents.

Beyond its direct biological applications, Methyl 6-iodo-3-(trifluoromethyl)picolinate has also found use as a ligand in transition metal-catalyzed reactions. Its ability to form stable complexes with palladium and other metals makes it an effective ligand for cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. This property has been leveraged in the development of new catalytic systems that offer improved selectivity and efficiency compared to traditional methods.

In conclusion, Methyl 6-iodo-3-(trifluoromethyl)picolinate (CAS No. 1803840-49-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for researchers working on the development of new drugs and materials. As ongoing research continues to uncover new properties and applications, this compound is likely to remain at the forefront of chemical innovation.